rac-3-Octadecanamido-2-methoxypropyl phosphocholine

• IUPAC Name: [2-methoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• InChI: InChI=1S/C27H57N2O6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-27(30)28-24-26(33-5)25-35-36(31,32)34-23-22-29(2,3)4/h26H,6-25H2,1-5H3,(H-,28,30,31,32)
• InChI Key: KTJPWDKOKGANNX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OC
• Molecular Formula: C27H57N2O6P
• DSSTOX Substance ID: DTXSID301008543
• Molecular Weight: 536.7 g/mol
• CAS RN: 88876-07-7

Description

Synthesis Analysis

The synthesis of analogs similar to "rac-3-Octadecanamido-2-methoxypropyl phosphocholine" involves several chemical steps, including etherification, acetylation, and hydrolysis, leading to the production of compounds with varying chain lengths and degrees of saturation. One notable method involves the etherification of epichlorohydrin with alcohols, followed by acetylation and selective hydrolysis to obtain the desired phosphocholine analogs (Vijeeta et al., 2014).

Scientific Research Applications

Biomedical Material Development

Phosphorus-containing polymers, including those derived from methacryloyloxyethyl phosphorylcholine (MPC), have gained significant attention for biomedical applications due to their biocompatibility, hemocompatibility, and resistance to protein adsorption. These materials are extensively researched for diverse applications such as dentistry, regenerative medicine, and drug delivery systems. The biomimetic structure of these polymers, owing to the presence of a phospholipid group, makes them particularly interesting for creating advanced materials in the biomedical field (Monge et al., 2011).

Antioxidant Application in Food Industry

Rosmarinic acid, structurally similar to components like rac-3-Octadecanamido-2-methoxypropyl phosphocholine, showcases a potential for extensive application in the food industry due to its antioxidant properties. This compound, found in various plant species, is recognized for its ability to inhibit lipid peroxidation and bacterial growth, making it a valuable natural antioxidant and preservative in food products. Advances in biotechnological production and the confirmation of health-promoting effects through in vitro and in vivo studies highlight its significance in enhancing food safety and quality (Marchev et al., 2021).

Cancer Research

Studies on analogs of naturally occurring phosphocholines, such as 1-O-octadecyl-2-O-methylglycero-3-phosphocholine, have shed light on their potential in cancer research. These compounds are known to modulate phospholipid metabolism and signal transduction pathways, often inducing apoptosis in cancer cells. Research has revealed that these compounds can inhibit the invasion of cancer cells, providing a novel approach to studying the mechanisms of tumor cell invasion and offering potential therapeutic strategies (Van slambrouck & Steelant, 2014).

Nanotechnology in Concrete Applications

Innovations in construction materials have explored the use of nanomaterials in recycled aggregates concrete (RAC) to enhance mechanical properties and durability. The incorporation of nanomaterials, such as nano-SiO2, nano-CaCO3, and nano-TiO2, has shown promise in improving the performance of RAC under various loading conditions and environmental impacts. This research direction opens up new possibilities for utilizing recycled materials in construction while addressing the challenges of strength and durability through nanotechnology (Allujami et al., 2022).

Mechanism of Action

Target of Action

The primary target of CP-50 is Protein Kinase C (PKC) . PKC is a family of protein kinase enzymes that are involved in controlling the function of other proteins through the phosphorylation of hydroxyl groups of serine and threonine amino acid residues.

Mode of Action

CP-50 interacts with PKC by inhibiting its activity . This inhibition occurs when CP-50 binds to the active site of PKC, preventing it from phosphorylating other proteins. The exact nature of this interaction and the resulting changes in PKC’s structure and function are still under investigation.

Biochemical Pathways

The inhibition of PKC by CP-50 affects various biochemical pathways. PKC is involved in several signaling pathways related to cell growth and survival. Therefore, the inhibition of PKC can lead to the suppression of these pathways, potentially leading to the inhibition of cell growth .

Result of Action

The primary result of CP-50’s action is the inhibition of neoplastic (abnormal) cell growth . By inhibiting PKC, CP-50 can disrupt the normal functioning of cancer cells, leading to their death or the cessation of their growth .

Q & A

Q1: What is special about the CP-50 strain of Pleurotus ostreatus?

A1: The CP-50 strain has demonstrated promising potential for cultivation on various agricultural wastes, exhibiting good growth and biological efficiency [, , , , , , , ].

Q2: What types of agricultural wastes can be used to cultivate the CP-50 strain?

A2: Research has shown successful cultivation on coffee bagasse [], wheat straw, barley straw, bean straw, corn stubble [, ], banana leaves [], carrizo silvestre (Arundo donax) [], and water lily (Eichhornia crassipes) [, ].

Q3: How does the CP-50 strain compare to other Pleurotus ostreatus strains in terms of production?

A3: Studies comparing CP-50 with other commercial strains like lE-8, UAM-3, CP-753, and CP-245 have shown varying results depending on the substrate and environmental conditions [, ]. For instance, CP-753 exhibited higher biological efficiency and production rate on rice straw compared to CP-50 [].

Q4: Can the nutritional content of the CP-50 strain be influenced by the substrate it's grown on?

A4: Yes, research suggests that substrates like water lily can increase the crude protein content and energy value of CP-50 mushrooms [, ]. Similarly, using oil palm rachis as a substrate resulted in a higher concentration of total lipids in the fruiting bodies [].

Q5: Are there any concerns regarding heavy metal accumulation in CP-50 mushrooms grown on specific substrates?

A5: Studies have shown that CP-50 mushrooms cultivated on substrates supplemented with water lily do not present food toxicity from heavy metals and comply with FAO Codex Alimentarius parameters [, ].

Q6: Can the CP-50 strain be used for bioremediation purposes?

A6: The use of CP-50 for cultivating mushrooms on water lily suggests its potential for bioremediation, offering a way to manage this invasive aquatic plant while producing a food source [, ].

Q7: How does pH affect the growth of the CP-50 strain?

A7: CP-50 exhibits tolerance to alkaline pH, achieving a development rate of 6.10 mm/day at pH 11.2 on tested mediums [].